Pectolinarin

Specification

• Description: Pectolinarin is a disaccharide derivative that consists of pectolinarigenin substituted by a 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl moiety at position 7 via a glycosidic linkage. It has a role as an apoptosis inducer, an anti-inflammatory agent, a plant metabolite, an antineoplastic agent, an EC 3.4.22.69 (SARS coronavirus main proteinase) inhibitor and an antioxidant. It is a dimethoxyflavone, a rutinoside, a glycosyloxyflavone, a disaccharide derivative and a monohydroxyflavanone. It is functionally related to a pectolinarigenin.; Pectolinarin is a natural product found in Cirsium subcoriaceum, Viburnum cotinifolium, and other organisms with data available.; See also: Trifolium pratense flower (part of).
• CAS No.: 28978-02-1
• Molecular Formula: C29H34O15
• Molecular Weight: 622.6 g/mol
• IUPAC Name: 5-hydroxy-6-methoxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• Standard InChI: InChI=1S/C29H34O15/c1-11-20(31)23(34)25(36)28(41-11)40-10-18-21(32)24(35)26(37)29(44-18)43-17-9-16-19(22(33)27(17)39-3)14(30)8-15(42-16)12-4-6-13(38-2)7-5-12/h4-9,11,18,20-21,23-26,28-29,31-37H,10H2,1-3H3/t11-,18+,20-,21+,23+,24-,25+,26+,28+,29+/m0/s1
• Standard InChI Key: DUXQKCCELUKXOE-CBBZIXHGSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=C(C(=C4C(=C3)OC(=CC4=O)C5=CC=C(C=C5)OC)O)OC)O)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(C(=C4C(=C3)OC(=CC4=O)C5=CC=C(C=C5)OC)O)OC)O)O)O)O)O)O
• Appearance: Yellow powder